Cas no 1100217-79-5 (7-Bromo-5-chloro-1H-indole-3-carbonitrile)

• Product Name: 7-Bromo-5-chloro-1H-indole-3-carbonitrile
• CAS No: 1100217-79-5
• MF: C₉H₄BrClN₂
• MW: 255.498459815979
• CID: 4821211
• PubChem ID: 57546220
• Update Time: 2026-02-27

7-Bromo-5-chloro-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-bromo-5-chloro-1H-indole-3-carbonitrile
• 7-Bromo-5-chloro-1H-indole-3-carbonitrile

• Inchi： 1S/C9H4BrClN2/c10-8-2-6(11)1-7-5(3-12)4-13-9(7)8/h1-2,4,13H
• InChI Key： LBCXADRTGFSRHR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(C#N)=CNC=21)Cl

Computed Properties

• Exact Mass: 253.92464g/mol
• Monoisotopic Mass: 253.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles